3-(2-bromophenyl)-N-((1-methyl-1H-pyrrol-2-yl)methyl)-N-(thiophen-2-ylmethyl)propanamide

• IUPAC Name: 3-(2-bromophenyl)-N-[(1-methylpyrrol-2-yl)methyl]-N-(thiophen-2-ylmethyl)propanamide
• InChI: InChI=1S/C20H21BrN2OS/c1-22-12-4-7-17(22)14-23(15-18-8-5-13-25-18)20(24)11-10-16-6-2-3-9-19(16)21/h2-9,12-13H,10-11,14-15H2,1H3
• InChI Key: NDZHJSSUKFSMDM-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C1CN(CC2=CC=CS2)C(=O)CCC3=CC=CC=C3Br
• Molecular Formula: C20H21BrN2OS
• Molecular Weight: 417.4 g/mol

Description

3-(2-bromophenyl)-N-((1-methyl-1H-pyrrol-2-yl)methyl)-N-(thiophen-2-ylmethyl)propanamide is a useful research compound. Its molecular formula is C20H21BrN2OS and its molecular weight is 417.37. The purity is usually 95%.
BenchChem offers high-quality 3-(2-bromophenyl)-N-((1-methyl-1H-pyrrol-2-yl)methyl)-N-(thiophen-2-ylmethyl)propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(2-bromophenyl)-N-((1-methyl-1H-pyrrol-2-yl)methyl)-N-(thiophen-2-ylmethyl)propanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Catalyst Development and Suzuki-Type C−C Coupling

Research has shown the development of new ligands and catalysts that facilitate Suzuki-type carbon-carbon coupling reactions. For example, a study presented the synthesis of a bis(oxazolinyl)pyrrole as a new monoanionic tridentate supporting ligand, which was used to create a highly active palladium catalyst for Suzuki-type C−C coupling. This catalyst demonstrated significant activity in coupling phenylboronic acid with activated and nonactivated aryl bromides (Mazet & Gade, 2001).

Antibacterial and Antimycotic Applications

Another area of application is in the synthesis of compounds with potential antibacterial and antifungal properties. Arylsubstituted halogen(thiocyanato)amides containing a 4-acetylphenyl fragment have been synthesized, showing promising antibacterial and antifungal activity (Baranovskyi et al., 2018).

Synthesis of Heterocycles

Additionally, the synthesis of benzoyl-substituted heterocycles from related bromo compounds has been explored, yielding a variety of heterocyclic compounds with potential pharmacological applications (Abdelrazek et al., 2007).

Fluorescent Materials and ATRP Initiators

There is also research into the synthesis of new compounds that serve as fluorescent materials or initiators for atom transfer radical polymerization (ATRP), highlighting the versatility of bromophenyl and thiophenyl derivatives in material science (Kulai & Mallet-Ladeira, 2016).